Cas no 70000-61-2 (N-[(4-bromophenyl)methyl]cyclohexanamine)

• Product Name: N-[(4-bromophenyl)methyl]cyclohexanamine
• CAS No: 70000-61-2
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5075235
• PubChem ID: 4721405
• Update Time: 2025-10-18

N-[(4-bromophenyl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)methyl]cyclohexanamine
• n-(4-bromobenzyl)cyclohexanamine

• Inchi： 1S/C13H18BrN/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h6-9,13,15H,1-5,10H2
• InChI Key： ZUOQUIPSRQBYQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Additional information on N-[(4-bromophenyl)methyl]cyclohexanamine

Recent Advances in the Study of N-[(4-bromophenyl)methyl]cyclohexanamine (CAS: 70000-61-2)

N-[(4-bromophenyl)methyl]cyclohexanamine (CAS: 70000-61-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of dopamine receptor modulators. The research team demonstrated that N-[(4-bromophenyl)methyl]cyclohexanamine could be efficiently functionalized to produce compounds with high affinity for D2-like dopamine receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia.

In the area of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported that derivatives of N-[(4-bromophenyl)methyl]cyclohexanamine showed promising activity against drug-resistant bacterial strains. The study identified specific structural modifications that enhanced antibacterial potency while maintaining favorable toxicity profiles, opening new avenues for antibiotic development.

From a chemical perspective, advances in the synthesis of N-[(4-bromophenyl)methyl]cyclohexanamine have been reported. A 2024 Organic Process Research & Development article described an improved catalytic process for its production, achieving higher yields (85-92%) and better purity (>99%) compared to traditional methods. This development is particularly significant for scaling up production for pharmaceutical applications.

Pharmacokinetic studies published in Xenobiotica (2023) have provided new insights into the compound's metabolic fate. The research revealed that N-[(4-bromophenyl)methyl]cyclohexanamine undergoes extensive hepatic metabolism, with the identification of three major metabolites that could potentially contribute to its biological activity. These findings are crucial for understanding structure-activity relationships and designing more effective derivatives.

Looking forward, several research groups have included N-[(4-bromophenyl)methyl]cyclohexanamine in their investigations of novel CNS-active compounds. Preliminary results from ongoing studies suggest its utility in developing treatments for neuropathic pain and mood disorders, with several patent applications filed in 2024 indicating growing commercial interest in this chemical scaffold.